Cas no 2649059-52-7 (1-(1-isocyanatoethyl)-3-nitro-5-(trifluoromethyl)benzene)

• Product Name: 1-(1-isocyanatoethyl)-3-nitro-5-(trifluoromethyl)benzene
• CAS No: 2649059-52-7
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 6441534
• PubChem ID: 165633717
• Update Time: 2025-10-19

1-(1-isocyanatoethyl)-3-nitro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatoethyl)-3-nitro-5-(trifluoromethyl)benzene
• 2649059-52-7
• EN300-1961886

• Inchi： 1S/C10H7F3N2O3/c1-6(14-5-16)7-2-8(10(11,12)13)4-9(3-7)15(17)18/h2-4,6H,1H3
• InChI Key： SGEJSNYQZSISKQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C(C)N=C=O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 260.04087658g/mol
• Monoisotopic Mass: 260.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.2Ų

Additional information on 1-(1-isocyanatoethyl)-3-nitro-5-(trifluoromethyl)benzene

Professional Introduction to Compound with CAS No. 2649059-52-7 and Product Name: 1-(1-isocyanatoethyl)-3-nitro-5-(trifluoromethyl)benzene

The compound with the CAS number 2649059-52-7 and the product name 1-(1-isocyanatoethyl)-3-nitro-5-(trifluoromethyl)benzene represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular imaging. The presence of both an isocyanate group and a nitro group, combined with a trifluoromethyl substituent, makes it a versatile intermediate for synthesizing complex molecules with tailored biological activities.

In recent years, the pharmaceutical industry has seen a surge in the demand for novel compounds that can modulate biological pathways with high specificity and efficacy. The 1-(1-isocyanatoethyl)-3-nitro-5-(trifluoromethyl)benzene molecule, with its distinct chemical architecture, offers a promising platform for such applications. The isocyanate functionality, for instance, is well-known for its ability to form stable urethane linkages, which are crucial in the synthesis of biologically active peptides and proteins. This property makes it an attractive candidate for drug conjugation strategies aimed at improving bioavailability and target specificity.

The nitro group in the molecule further enhances its potential as a pharmacophore. Nitroaromatic compounds have long been studied for their pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The electron-withdrawing nature of the nitro group can influence the electronic properties of the aromatic ring, thereby modulating reactivity and interaction with biological targets. Additionally, the trifluoromethyl substituent introduces additional lipophilicity and metabolic stability to the molecule, which are critical factors in drug design.

Recent studies have highlighted the role of 1-(1-isocyanatoethyl)-3-nitro-5-(trifluoromethyl)benzene in the development of novel therapeutic agents. For instance, researchers have explored its utility as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in cancer progression. The combination of the isocyanate and nitro groups allows for selective functionalization at multiple positions on the aromatic ring, enabling the creation of libraries of derivatives with diverse biological profiles. These derivatives can then be screened for activity against various disease-related targets.

Another area where this compound has shown promise is in molecular imaging applications. The unique structural features of 1-(1-isocyanatoethyl)-3-nitro-5-(trifluoromethyl)benzene make it an excellent candidate for developing contrast agents for magnetic resonance imaging (MRI) and positron emission tomography (PET). By incorporating fluorine atoms or other imaging-compatible moieties into its structure, researchers can create probes that selectively accumulate in specific tissues or cells. This capability is particularly valuable in diagnostic medicine, where early detection of diseases can significantly improve patient outcomes.

The synthesis of 1-(1-isocyanatoethyl)-3-nitro-5-(trifluoromethyl)benzene involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the isocyanate group necessitates careful handling due to its reactivity with nucleophiles and moisture. However, advances in synthetic methodologies have made it possible to perform these reactions under controlled conditions, ensuring reproducibility and scalability.

In conclusion, 1-(1-isocyanatoethyl)-3-nitro-5-(trifluoromethyl)benzene represents a significant advancement in pharmaceutical chemistry with broad applications in drug development and molecular imaging. Its unique structural features make it a versatile intermediate for synthesizing complex molecules with tailored biological activities. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.